9-(furan-2-yl)-4-(oxolan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene

• IUPAC Name: 9-(furan-2-yl)-4-(oxolan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• InChI: InChI=1S/C20H22N6O2/c1-2-7-16-15(6-1)22-20-25-13-24(11-14-5-3-9-27-14)12-21-19(25)23-18(26(16)20)17-8-4-10-28-17/h1-2,4,6-8,10,14,18H,3,5,9,11-13H2,(H,21,23)
• InChI Key: LZEAPFOZGGOIFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2CN=C3NC(N4C5=CC=CC=C5N=C4N3C2)C6=CC=CO6
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

This compound features a highly complex polycyclic framework with fused nitrogen-containing rings, a furan-2-yl substituent, and an oxolane (tetrahydrofuran) methyl group. Its structure includes six nitrogen atoms (hexaaza) distributed across a tetracyclic core, which confers unique electronic and steric properties. Though direct pharmacological data are unavailable in the provided evidence, structurally analogous compounds (e.g., ) often exhibit bioactivity linked to their heteroatom composition and rigidity .

Biological Activity

The compound 9-(furan-2-yl)-4-(oxolan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene is a complex heterocyclic molecule with significant potential in various biological applications due to its unique structural characteristics. This article delves into the biological activity of this compound by exploring its synthesis, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The molecular structure of the compound features multiple interconnected rings that contribute to its stability and reactivity. The presence of furan and oxolane rings enhances its aromatic properties and influences its interactions with biological targets.

Molecular Formula

The molecular formula for this compound is $C_{19}H_{22}N_6O_2$, which reflects the presence of various functional groups that may play a role in its biological activity.

Synthesis

The synthesis of this compound typically involves several steps that require optimization for yield and purity. Common techniques include:

• Chromatography for purification.
• Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for structural characterization.

The biological activity of the compound can be attributed to its interaction with various substrates or biological targets. Some key mechanisms include:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.
• Receptor Binding : It could interact with cellular receptors, potentially influencing signal transduction pathways.

Case Studies

• Anticancer Activity : Research has indicated that similar compounds within the same structural class exhibit cytotoxic effects against various cancer cell lines. For instance:
  • Study A demonstrated that compounds with furan moieties showed significant inhibition of tumor growth in vitro.
  • Study B highlighted the potential of oxolane-containing compounds in inducing apoptosis in cancer cells.
• Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial properties against certain bacterial strains:
  • Study C reported a moderate inhibitory effect on Gram-positive bacteria.

Data Table: Summary of Biological Activities

Biological Activity	Description	Reference
Anticancer	Inhibits tumor growth in vitro	Study A
Antimicrobial	Moderate inhibition of Gram-positive bacteria	Study C
Enzyme Inhibition	Potential inhibitor of metabolic enzymes	Internal Analysis

Research Findings

Recent findings suggest that the compound's unique structure contributes to its biological efficacy:

• The furan ring enhances electron delocalization, which may improve binding affinity to biological targets.
• The oxolane moiety may facilitate cellular uptake due to its cyclic nature.

Comparison with Similar Compounds

Research Implications

• Drug Discovery : The hexaaza-oxolane framework could serve as a scaffold for kinase inhibitors or antimicrobial agents, leveraging nitrogen’s role in target binding .
• Material Science : Rigid polycyclic systems with heteroatoms are candidates for optoelectronic materials, though sulfur-containing analogs () may offer better conductivity .